Cas no 1936695-68-9 (2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid)
1936695-68-9 structure
Product Name:2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
CAS No:1936695-68-9
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD28388972
CID:4630641
PubChem ID:121604261
Update Time:2024-11-04
2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
- 2-Boc-2-azabicyclo[2.2.2]octane-4-carboxylic acid
- 2-[(t-Butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
- P17737
- SCHEMBL22123190
- EN300-207766
- Z2033427021
- AKOS026739423
- 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
- 1936695-68-9
- 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.2]octane-4-carboxylic acid
- AS-54308
- SY233938
- CS-0052103
- 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylicacid
- MFCD28388972
- 2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid
-
- MDL: MFCD28388972
- Inchi: 1S/C13H21NO4/c1-12(2,3)18-11(17)14-8-13(10(15)16)6-4-9(14)5-7-13/h9H,4-8H2,1-3H3,(H,15,16)
- InChI Key: NYCIWWDVTWBDIL-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC2(C(=O)O)CCC1CC2)=O
Computed Properties
- Exact Mass: 255.14705815 g/mol
- Monoisotopic Mass: 255.14705815 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8
- Molecular Weight: 255.31
2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB535466-1 g |
2-[(t-Butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid, 95%; . |
1936695-68-9 | 95% | 1g |
€1,573.00 | 2023-07-11 | |
| Chemenu | CM478353-1g |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM478353-5g |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM478353-10g |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 10g |
$5431 | 2022-09-01 | |
| Chemenu | CM478353-100mg |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM478353-250mg |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM478353-500mg |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD00387-5g |
2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 95% | 5g |
$2800 | 2023-09-07 | |
| eNovation Chemicals LLC | D590552-100mg |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 97% | 100mg |
$275 | 2024-07-21 | |
| eNovation Chemicals LLC | D590552-250MG |
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid |
1936695-68-9 | 97% | 250mg |
$445 | 2024-07-21 |
2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.2.2]octane-4-carboxylic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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